Cas no 8052-17-3 (Carbol-Fuchsin)

• Product name: Carbol-Fuchsin
• CAS No: 8052-17-3
• MF: C₂₁H₂₂ClN₃
• MW: 351.872483730316
• CID: 985744
• PubChem ID: 5748567

Carbol-Fuchsin Chemical and Physical Properties

Names and Identifiers

• Carbol-Fuchsin
• 4-[(E)-(4-aminophenyl)-(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline,hydrochloride
• CHEBI:87668
• 4-[bis(4-amino-3-methylphenyl)methylidene]cyclohexa-2,5-dien-1-iminium chloride
• 4-((4-Amino-m-tolyl)(4-iminocyclohexa-2,5-dien-1-ylidene)methyl)-o-toluidine monohydrochloride
• CS-0310528
• Carbolfuchsin
• Carbol-Fuchsin [USAN]
• 8052-17-3
• 4197-24-4
• HY-W250306
• Q4493309
• 4-[(E)-(4-aminophenyl)-(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl]-2-methylaniline;hydrochloride
• 4,4'-[(4-iminocyclohexa-2,5-dien-1-ylidene)methylene]bis(2-methylaniline) hydrochloride
• Dimethyl fuchsin
• Carbol Fuchsin
• 26261-57-4
• HZLHRDBTVSZCBS-UVJJDBRNSA-N
• 4-((4-Aminophenyl)(4-imino-3-methylcyclohexa-2,5-dien-1-ylidene)methyl)-2-methylaniline hydrochloride

• Inchi： InChI=1S/C21H21N3.ClH/c1-13-11-16(5-9-19(13)23)21(15-3-7-18(22)8-4-15)17-6-10-20(24)14(2)12-17;/h3-12,23H,22,24H2,1-2H3;1H/b21-16+,23-19?;
• InChI Key： HZLHRDBTVSZCBS-UVJJDBRNSA-N
• SMILES： CC1=CC(=C(C2=CC=C(C=C2)N)C3=CC(=C(C=C3)N)C)C=CC1=N.Cl

Computed Properties

• Exact Mass: 351.1502254g/mol
• Monoisotopic Mass: 351.1502254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 576
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: 7
• XLogP3: nothing
• Topological Polar Surface Area: 75.9Ų
• Surface Charge: 0